Cas no 1368661-06-6 (7-phenyl-1,2,3,4-tetrahydroisoquinolin-1-one)

7-phenyl-1,2,3,4-tetrahydroisoquinolin-1-one structure
1368661-06-6 structure
Product Name:7-phenyl-1,2,3,4-tetrahydroisoquinolin-1-one
CAS No:1368661-06-6
MF:C15H13NO
MW:223.269823789597
CID:1092840
PubChem ID:53672093
Update Time:2025-04-20

7-phenyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-Phenyl-3,4-dihydroisoquinolin-1(2H)-one
    • 7-phenyl-3,4-dihydro-2H-isoquinolin-1-one
    • AS-48724
    • 7-phenyl-1,2,3,4-tetrahydroisoquinolin-1-one
    • CS-0214720
    • AKOS013602521
    • A908125
    • SCHEMBL5253621
    • 1368661-06-6
    • EN300-188097
    • 1(2H)-Isoquinolinone, 3,4-dihydro-7-phenyl-
    • F52968
    • Inchi: 1S/C15H13NO/c17-15-14-10-13(11-4-2-1-3-5-11)7-6-12(14)8-9-16-15/h1-7,10H,8-9H2,(H,16,17)
    • InChI Key: YONOZPRRPDZFDW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C3C=CC=CC=3)C=CC=2CCN1

Computed Properties

  • Exact Mass: 223.099714038g/mol
  • Monoisotopic Mass: 223.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.1Ų

7-phenyl-1,2,3,4-tetrahydroisoquinolin-1-one Security Information

  • Storage Condition:Sealed in dry,2-8°C

7-phenyl-1,2,3,4-tetrahydroisoquinolin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Enamine
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